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Compound of Interest

Compound Name:

N-

[amino(imino)methyl]benzenesulfo

namide

CAS No.: 4392-37-4

Cat. No.: B1266234

Get Quote

N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonyl guanidine,

is a molecule of significant interest in medicinal chemistry. Its structure is a conjunction of two

critical pharmacophores: a benzenesulfonamide group and a guanidine group. The

sulfonamide moiety is a cornerstone of a wide array of therapeutics, including antibacterial

agents (sulfa drugs), diuretics, and carbonic anhydrase inhibitors.[1][2] The guanidine group, a

highly basic functional group, is also prevalent in biologically active molecules and is known for

its ability to form strong hydrogen bonding interactions with biological targets.

The combination of these two groups in a single scaffold creates a molecule with a unique

electronic and structural profile, making it a valuable starting point for the design of novel

therapeutic agents. Theoretical and computational studies provide an indispensable framework

for understanding this profile, allowing researchers to predict molecular properties, reactivity,

and potential biological activity before undertaking costly and time-consuming laboratory

synthesis.[1] This guide details the key theoretical methodologies employed to characterize N-
[amino(imino)methyl]benzenesulfonamide, providing a roadmap for its computational

investigation from fundamental properties to simulated biological interactions.
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Part 1: Molecular Geometry and Spectroscopic
Profile
The foundational step in any theoretical study is the determination of the molecule's most

stable three-dimensional structure. This is achieved through geometry optimization, a

computational process that calculates the lowest energy conformation of the molecule.

Methodology: Density Functional Theory (DFT)
Density Functional Theory (DFT) is the workhorse of modern quantum chemical calculations for

molecules of this size. It offers a favorable balance between computational cost and accuracy.

The B3LYP functional, which combines Becke's three-parameter exchange functional with the

Lee-Yang-Parr correlation functional, is frequently employed for organic molecules.[3][4] A

common choice for the basis set is 6-311++G(d,p), which provides a flexible description of the

electron distribution.[4][5]

The rationale for this choice lies in its proven ability to accurately predict geometric parameters

and vibrational frequencies for a wide range of organic systems, including complex

sulfonamides.[3][6] The optimization process computationally "relaxes" the initial structure until

a stationary point on the potential energy surface is found, confirmed by the absence of

imaginary vibrational frequencies.

Workflow for Structural and Spectroscopic Analysis
The following workflow outlines the standard procedure for theoretical structural and

spectroscopic analysis.
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Computational Workflow

1. Initial Structure Drawing
(e.g., GaussView, Avogadro)

2. Geometry Optimization
(DFT: B3LYP/6-311++G(d,p))

3. Frequency Calculation
(Confirm Minimum Energy State)

4. Spectroscopic Prediction
(IR, Raman, NMR, UV-Vis)

5. Comparison with Experimental Data
(Validation of Theoretical Model)

Click to download full resolution via product page

Caption: A typical workflow for computational structural analysis.

Theoretical Spectroscopic Characterization
Once the optimized geometry is obtained, the same DFT method can be used to predict

various spectroscopic properties. This is a critical validation step.[4]

FT-IR and Raman Spectroscopy: Vibrational frequency calculations predict the positions and

intensities of infrared and Raman bands. These theoretical spectra are invaluable for

assigning experimental peaks to specific molecular motions, such as the characteristic

stretching of S=O and N-H bonds.[7] For instance, the stretching bands for secondary amine

(N–H) groups are typically found above 3300 cm⁻¹ in experimental spectra.[3]
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NMR Spectroscopy: The Gauge-Independent Atomic Orbital (GIAO) method is a reliable

approach for calculating the 1H and 13C NMR chemical shifts.[5] Theoretical values, when

referenced against a standard like Tetramethylsilane (TMS), can confirm the molecular

structure and assignment of experimental signals.[4] Aromatic protons, for example, are

typically expected to resonate in the 7.0-8.0 ppm range.[6]

UV-Vis Spectroscopy: Time-Dependent DFT (TD-DFT) is used to predict electronic

transitions.[5] The calculated maximum absorption wavelengths (λmax) and oscillator

strengths help interpret the experimental UV-Vis spectrum, identifying transitions like π→π*

and n→π*.[3]

Table 1: Predicted Structural Parameters for N-[amino(imino)methyl]benzenesulfonamide
(Note: These are representative values based on DFT calculations of similar sulfonamide

structures.)

Parameter Bond/Angle Predicted Value

Bond Length S=O (avg.) 1.45 Å

S-N 1.68 Å

S-C (phenyl) 1.78 Å

C=N (guanidine) 1.30 Å

Bond Angle O=S=O 120.5°

C-S-N 107.0°

Dihedral Angle C-S-N-C 75.0°

Part 2: Quantum Chemical Descriptors for Reactivity
and Stability
Beyond structure, theoretical calculations reveal the electronic properties that govern a

molecule's reactivity, stability, and intermolecular interactions.

Frontier Molecular Orbitals (HOMO-LUMO)
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The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular

Orbital (LUMO) are key to understanding chemical reactivity. The HOMO represents the ability

to donate an electron, while the LUMO represents the ability to accept an electron.

Energy Gap (ΔE): The energy difference between the HOMO and LUMO (ΔE = ELUMO -

EHOMO) is a crucial indicator of molecular stability. A large energy gap implies high stability

and low chemical reactivity, as more energy is required to excite an electron.[5] Conversely,

a small gap suggests the molecule is more reactive. This parameter is instrumental in

predicting how a molecule might behave in a biological system.

Molecular Orbitals

LUMO
(Lowest Unoccupied MO)

Electron Acceptor

HOMO
(Highest Occupied MO)

Electron Donor

   ΔE = E_LUMO - E_HOMO
   (Energy Gap)

   Relates to Reactivity

Energy
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Caption: Conceptual diagram of Frontier Molecular Orbitals (HOMO-LUMO).

Molecular Electrostatic Potential (MEP)
The MEP is a color-coded map of the electrostatic potential on the surface of a molecule. It is

an excellent tool for visualizing the charge distribution and predicting sites for electrophilic and

nucleophilic attack.[3]
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Red Regions: Indicate areas of negative potential (electron-rich), typically around

electronegative atoms like oxygen and nitrogen. These are sites susceptible to electrophilic

attack.

Blue Regions: Indicate areas of positive potential (electron-poor), usually around hydrogen

atoms, especially those attached to heteroatoms (e.g., N-H). These are sites for nucleophilic

attack.

For N-[amino(imino)methyl]benzenesulfonamide, the MEP would likely show strong

negative potential around the sulfonyl oxygens and the guanidine nitrogens, highlighting their

role in hydrogen bonding. The hydrogens of the amino groups would show positive potential.

Natural Bond Orbital (NBO) Analysis
NBO analysis provides a detailed picture of intramolecular bonding and charge delocalization.

It examines interactions between filled (donor) and vacant (acceptor) orbitals, quantifying their

stabilization energy (E(2)).[8] High E(2) values indicate strong hyperconjugative or conjugative

interactions, which contribute significantly to the overall stability of the molecule. This analysis

can reveal, for example, the delocalization of lone pairs from nitrogen and oxygen atoms into

adjacent antibonding orbitals.

Table 2: Key Quantum Chemical Reactivity Descriptors (Note: Values are conceptual and serve

for illustrative purposes.)
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Descriptor Definition Significance

EHOMO
Energy of the Highest

Occupied MO
Electron donating ability

ELUMO
Energy of the Lowest

Unoccupied MO
Electron accepting ability

Energy Gap (ΔE) ELUMO - EHOMO Chemical reactivity & stability

Ionization Potential (I) -EHOMO Energy to remove an electron

Electron Affinity (A) -ELUMO
Energy released when adding

an electron

Global Hardness (η) (I - A) / 2
Resistance to change in

electron distribution

Electrophilicity (ω) (I + A)² / (8 * η) Propensity to accept electrons

Part 3: In Silico Assessment of Drug-Likeness
For a molecule to be a viable drug candidate, it must possess favorable pharmacokinetic

properties, collectively known as ADMET (Absorption, Distribution, Metabolism, Excretion, and

Toxicity). Many of these properties can be predicted computationally.

Lipinski's Rule of Five
This is a foundational rule of thumb for evaluating the drug-likeness of a molecule for oral

administration. It states that a compound is more likely to be orally bioavailable if it meets the

following criteria:

Molecular Weight ≤ 500 g/mol [9]

LogP (octanol-water partition coefficient) ≤ 5

Hydrogen Bond Donors ≤ 5

Hydrogen Bond Acceptors ≤ 10
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N-[amino(imino)methyl]benzenesulfonamide has a molecular weight of 199.23 g/mol , well

within the limit.[9][10] Its other parameters can be readily calculated using online tools or

computational software, providing a first-pass filter on its potential as a drug scaffold.

Table 3: Predicted Pharmacokinetic and Drug-Likeness Properties

Property Predicted Value Guideline/Significance

Molecular Weight 199.23 g/mol [9][10] Lipinski: < 500

LogP ~0.5
Lipinski: < 5 (Indicates

hydrophilicity)

Hydrogen Bond Donors 3 Lipinski: < 5

Hydrogen Bond Acceptors 4 Lipinski: < 10

Topological Polar Surface Area

(TPSA)
~107 Å²[10][11]

< 140 Å² (Good cell

permeability)

Gastrointestinal (GI)

Absorption
High

Predicted likelihood of

absorption

Blood-Brain Barrier (BBB)

Permeant
No

Predicted inability to cross into

the brain

Part 4: Molecular Docking - Simulating Biological
Interactions
Molecular docking is a computational technique that predicts the preferred orientation of one

molecule (a ligand) when bound to a second (a receptor, typically a protein). It is a cornerstone

of rational drug design.[1]

The Docking Protocol
The process involves several key steps, each requiring careful consideration to ensure a

meaningful result. The choice of protein target is critical; for sulfonamides, common targets

include dihydropteroate synthase (for antibacterial activity) or various isoforms of carbonic

anhydrase (implicated in cancer and other diseases).[2]
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Molecular Docking Workflow

1. Receptor Preparation
(e.g., PDB structure, remove water,

add hydrogens)

3. Binding Site Definition
(Grid box generation around

active site)

2. Ligand Preparation
(Energy minimize 3D structure)

4. Docking Simulation
(Run docking algorithm, e.g., AutoDock)

5. Pose Analysis & Scoring
(Analyze binding energy and

key interactions)

Click to download full resolution via product page

Caption: A streamlined workflow for a molecular docking experiment.

Interpreting the Results
The output of a docking simulation is a set of possible binding poses for the ligand, each with a

corresponding binding energy score.

Binding Energy (or Score): A lower binding energy (more negative value) indicates a more

stable and favorable interaction between the ligand and the protein.

Interaction Analysis: The most crucial step is to visualize the best-scoring pose and analyze

the specific non-covalent interactions, such as:
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Hydrogen Bonds: Often the most important interactions for affinity and specificity. The

guanidine and sulfonamide groups are prime candidates for forming these bonds.

Hydrophobic Interactions: Between the phenyl ring and nonpolar residues in the protein's

active site.

Pi-Pi Stacking: Aromatic interactions between the phenyl ring and residues like

phenylalanine or tyrosine.

These insights are invaluable for structure-activity relationship (SAR) studies, guiding the

chemical modification of the lead compound to enhance its binding affinity and selectivity.[1]

Conclusion
The theoretical study of N-[amino(imino)methyl]benzenesulfonamide provides a powerful,

multi-faceted approach to understanding its potential as a medicinal chemistry scaffold.

Through a systematic application of quantum chemical calculations, it is possible to determine

its stable structure, predict its spectroscopic signature, and map its electronic properties

governing reactivity. Furthermore, computational tools enable the prediction of its drug-like

properties and the simulation of its interactions with biological targets. This in silico

characterization provides a robust, data-driven foundation for guiding future synthetic efforts

and accelerating the drug discovery process.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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